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Compound of Interest

Compound Name:
4-Bromopyrazolo[1,5-a]pyridin-2-

amine

Cat. No.: B1443557 Get Quote

Technical Support Center: 4-Bromopyrazolo[1,5-
a]pyridin-2-amine
Welcome to the technical support guide for 4-Bromopyrazolo[1,5-a]pyridin-2-amine (CAS

No: 1404309-51-8). This document is designed for researchers, medicinal chemists, and drug

development professionals to ensure the optimal handling, storage, and application of this

versatile building block. Our goal is to provide you with the causal insights behind our

recommendations, enabling you to anticipate challenges and troubleshoot effectively.

Frequently Asked Questions (FAQs)
This section addresses the most common inquiries regarding the stability and handling of 4-
Bromopyrazolo[1,5-a]pyridin-2-amine.

Q1: What are the ideal long-term storage conditions for this compound?

The stability of 4-Bromopyrazolo[1,5-a]pyridin-2-amine is contingent on minimizing exposure

to atmospheric contaminants. While some suppliers indicate storage at room temperature is

acceptable for short periods[1], long-term stability is best achieved under more controlled

conditions. The pyrazolo[1,5-a]pyridine core is generally stable, but the presence of the amino

and bromo substituents introduces potential reactivity.
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For optimal long-term preservation of purity and integrity, we recommend storing the compound

at -20°C, in a tightly sealed container, and under an inert atmosphere (e.g., argon or nitrogen).

A desiccator should be used to protect against moisture, which can facilitate hydrolytic

degradation or mediate side reactions.

Q2: How sensitive is 4-Bromopyrazolo[1,5-a]pyridin-2-amine to air, light, and moisture?

Air/Oxidation: Heterocyclic amines can be susceptible to slow oxidation over time, which

may manifest as a slight discoloration of the material (e.g., from off-white to tan or brown).

While the compound does not rapidly degrade in air, minimizing exposure is a best practice.

Moisture: This is a critical factor. The compound should be stored in a dry environment[2].

Moisture can lead to hydration and may affect the compound's performance in moisture-

sensitive reactions, such as transition-metal-catalyzed cross-couplings.

Light: While there is no specific data indicating extreme photosensitivity for this molecule,

heterocyclic compounds can be light-sensitive. Therefore, storing the vial in a dark location

or using an amber vial is recommended as a standard precautionary measure.

Q3: What Personal Protective Equipment (PPE) is required when handling this compound?

As with any laboratory chemical, proper PPE is mandatory. This includes:

Standard safety goggles or a face shield.[3]

Chemically resistant gloves (e.g., nitrile). Gloves must be inspected before use and disposed

of properly after.[3]

A laboratory coat.

All weighing and solution preparation should be performed inside a certified chemical fume

hood to avoid inhalation of dust particles.[4]

Q4: What are the key physical and chemical properties?

The fundamental properties of 4-Bromopyrazolo[1,5-a]pyridin-2-amine are summarized

below for quick reference.
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Property Value Source

CAS Number 1404309-51-8 [1]

Molecular Formula C₇H₆BrN₃ [1]

Molecular Weight 212.05 g/mol [1]

Appearance
Typically an off-white to light

tan solid
General chemical knowledge

Purity ≥97% (typical) [1]

Troubleshooting Guide for Experimental
Applications
This section provides solutions to specific issues that may arise during the use of 4-
Bromopyrazolo[1,5-a]pyridin-2-amine in synthetic protocols.

Scenario 1: My Suzuki or Buchwald-Hartwig cross-coupling reaction is giving a low yield.

The C4-Br bond on the pyrazolo[1,5-a]pyridine scaffold is an excellent handle for forming new

carbon-carbon or carbon-nitrogen bonds. If you are experiencing poor yields, consider the

following factors:

Cause A: Catalyst Inactivation: The 2-amino group is a potential ligand for the metal center of

your catalyst (e.g., Palladium). This can lead to catalyst inhibition or the formation of inactive

complexes.

Solution: Increase the catalyst loading slightly (e.g., from 1 mol% to 2-3 mol%). More

importantly, ensure you are using a ligand (e.g., SPhos, XPhos) that is known to promote

the coupling of electron-rich, potentially coordinating substrates. The choice of ligand is

critical for stabilizing the catalytic cycle.

Cause B: Reagent Purity & Inertness: The success of these reactions is highly dependent on

anhydrous and oxygen-free conditions.
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Solution: Thoroughly dry all solvents and reagents. Ensure your reaction vessel is properly

purged with an inert gas (argon or nitrogen) before adding the catalyst. Use freshly

opened or properly stored reagents.

Cause C: Competing Self-Coupling: The 2-amino group of one molecule could potentially

react with the 4-bromo position of another under certain conditions, although this is less

common.

Solution: Review your reaction conditions, particularly the base and temperature. A weaker

base or lower temperature might be necessary to disfavor potential side reactions.

Below is a workflow to diagnose a failed cross-coupling reaction.

Caption: Troubleshooting workflow for cross-coupling reactions.

Scenario 2: The compound has poor solubility in my reaction solvent.

Cause: 4-Bromopyrazolo[1,5-a]pyridin-2-amine has a rigid, heterocyclic core, which can

limit its solubility in non-polar solvents. The amino group provides some polarity.

Solution: For reactions, polar aprotic solvents like DMF, DMSO, DMAc, or NMP are often

required to achieve sufficient solubility, particularly at room temperature. Gentle warming

can aid dissolution. For purification via chromatography, a gradient elution starting with a

less polar solvent (e.g., hexane/ethyl acetate) and gradually increasing polarity is typically

effective.

Scenario 3: The solid has developed a tan or brownish color over time. Is it degraded?

Cause: A slight change in color from off-white to tan does not necessarily indicate significant

degradation. It is often the result of minor surface oxidation of the amine functionality,

forming highly colored but low-concentration impurities.

Solution: Before use, verify the purity of the material by a suitable analytical method like

LC-MS or ¹H NMR. For most applications, a minor color change will not impact reactivity. If

high purity is critical, the material can be recrystallized or purified by column

chromatography. To prevent this, always store the compound under an inert atmosphere

and minimize its exposure to air during weighing.
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Experimental Protocol: Preparation of a Stock
Solution
This protocol ensures accurate and safe preparation of a solution for use in high-throughput

screening or reaction arrays.

Preparation: Place the sealed vial of 4-Bromopyrazolo[1,5-a]pyridin-2-amine and your

chosen anhydrous solvent (e.g., DMSO) in a desiccator and allow them to come to room

temperature for at least 30 minutes. This prevents condensation of atmospheric moisture

onto the cold solid and into the solvent.

Inert Environment: Perform all subsequent steps in a chemical fume hood or under a direct

stream of inert gas (argon or nitrogen).

Weighing: Uncap the vial and quickly weigh the desired amount of solid into a clean, dry

reaction vessel or vial.

Sealing: Immediately reseal the main container of the solid, purge the headspace with inert

gas, and return it to the recommended storage condition (-20°C).

Dissolution: Add the calculated volume of anhydrous solvent to the weighed solid via a

syringe.

Homogenization: Seal the solution vial and agitate or sonicate gently until all solid is

dissolved. The resulting stock solution should be stored under an inert atmosphere and

protected from light if not used immediately.

By following these guidelines, you can ensure the stability and successful application of 4-
Bromopyrazolo[1,5-a]pyridin-2-amine in your research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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